Cas no 827304-06-3 (Phosphonic acid, [1-(methylseleno)-1-(methylthio)ethyl]-, diethyl ester)

• Product name: Phosphonic acid, [1-(methylseleno)-1-(methylthio)ethyl]-, diethyl ester
• CAS No: 827304-06-3
• MF: C₈H₁₉O₃PSSe
• MW: 305.233421564102
• CID: 685421
• PubChem ID: 12747600

Phosphonic acid, [1-(methylseleno)-1-(methylthio)ethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-diethoxyphosphoryl-1-methylselanyl-1-methylsulfanylethane
• Phosphonic acid, [1-(methylseleno)-1-(methylthio)ethyl]-, diethyl ester
• Diethyl [1-(methylselanyl)-1-(methylsulfanyl)ethyl]phosphonate
• DTXSID40508797
• diethyl (1-(methylselenyl)-1-(methylthio)ethyl)phosphonate
• 827304-06-3

• Inchi： InChI=1S/C8H19O3PSSe/c1-6-10-12(9,11-7-2)8(3,13-4)14-5/h6-7H2,1-5H3
• InChI Key： DPBSRFRMEMGCOF-UHFFFAOYSA-N
• SMILES： CCOP(=O)(C(C)(SC)[Se]C)OCC

Computed Properties

• Exact Mass: 305.99577g/mol
• Monoisotopic Mass: 305.99577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų